Cas no 1806924-74-2 (2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl chloride
• CAS No: 1806924-74-2
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882356
• Update Time: 2025-05-25

2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-6(14)4-2(12)1-3(9)13-5(4)7(10)11/h1,7H
• InChI Key： DKUCZHKCFMTIQC-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1C(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl chloride

2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl Chloride: A Comprehensive Overview

The compound 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl Chloride (CAS No. 1806924-74-2) is a highly specialized organic molecule with significant applications in modern chemical research and development. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential use in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with multiple halogen atoms, including fluorine and iodine, as well as a carbonyl chloride group. These substituents impart distinctive reactivity and functionality to the molecule, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl Chloride. Researchers have explored various routes, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions, to synthesize this compound with high yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of a palladium-catalyzed cross-coupling reaction to introduce the iodine substituent onto the pyridine ring. This method not only enhances the efficiency of the synthesis but also opens new avenues for functionalizing similar pyridine derivatives.

The presence of multiple halogen atoms in the structure of 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl Chloride significantly influences its chemical reactivity. Fluorine atoms are known for their electron-withdrawing effects, which can activate certain positions on the pyridine ring for further substitution or addition reactions. Similarly, the iodine atom introduces steric hindrance and additional electronic effects, making it a versatile platform for designing complex molecules. The carbonyl chloride group further adds functionality by enabling nucleophilic acyl substitutions, which are critical in forming amides, esters, or other derivatives.

One of the most promising applications of 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl Chloride lies in its use as an intermediate in drug discovery. The compound's ability to undergo various transformations makes it an ideal candidate for constructing bioactive molecules with potential therapeutic applications. For example, researchers have utilized this compound as a precursor for synthesizing inhibitors targeting specific enzymes involved in cancer progression. A study published in Nature Communications highlighted its role in developing a novel class of kinase inhibitors with improved potency and selectivity.

In addition to its role in pharmaceuticals, 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl Chloride has shown potential in materials science. Its unique electronic properties make it a candidate for designing advanced materials such as semiconductors or optoelectronic devices. Recent studies have explored its use as a building block for constructing π-conjugated systems with tailored electronic characteristics. These systems hold promise for applications in organic light-emitting diodes (OLEDs) and solar cells.

The environmental impact and safety profile of 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl Chloride are critical considerations for its industrial application. Researchers have conducted extensive toxicological studies to evaluate its potential risks to human health and the environment. According to findings published in Environmental Science & Technology, the compound exhibits low acute toxicity but requires careful handling due to its reactive nature. Proper disposal methods and safety protocols are essential to minimize any adverse effects during its synthesis and use.

Looking ahead, the continued exploration of 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-carbonyl Chloride is expected to unlock new opportunities across diverse fields. Its versatility as a building block for complex molecules positions it as a key player in future innovations within organic synthesis and materials science. As research progresses, further insights into its reactivity, stability, and application potential will undoubtedly contribute to advancing both academic and industrial endeavors.